2-cyclopropyl-5-fluoro-4-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-2-methylpyrido[3,4-d]pyrimidine
• InChI: InChI=1S/C20H22FN7/c1-12-17(21)20(26-18(23-12)14-3-4-14)28-9-7-27(8-10-28)19-15-5-6-22-11-16(15)24-13(2)25-19/h5-6,11,14H,3-4,7-10H2,1-2H3
• InChI Key: JBRDMZINIWEMBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC(=NC5=C4C=CN=C5)C)F
• Molecular Formula: C20H22FN7
• Molecular Weight: 379.4 g/mol
• CAS No.: 2640957-45-3

Description

2-cyclopropyl-5-fluoro-4-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with cyclopropyl, fluoro, methyl, and a piperazine-linked pyrido[3,4-d]pyrimidine moiety.

Comparison with Similar Compounds

Table 1: Structural Features of Comparable Compounds

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)
2-cyclopropyl-5-fluoro-4-methyl-6-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	Pyrimidine	Cyclopropyl, fluoro, methyl, pyrido[3,4-d]pyrimidinyl-piperazine	~469.5 (estimated)
3-[2-[4-[2-Fluoro-4-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]benzoyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido[1,2-a]pyrimidinone	Fluoro-benzisoxazolyl-piperidine, benzoyl-piperidine, tetrahydro ring	~627.7 (estimated)
3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido[1,2-a]pyrimidinone	Fluoro-benzisoxazolyl-piperidine, ethyl linker	~451.5 (estimated)

Key Observations :

• The target compound’s pyrido[3,4-d]pyrimidine moiety distinguishes it from the pyrido[1,2-a]pyrimidinone cores of the reference compounds .
• Substituent diversity: The target molecule employs a cyclopropyl group for steric stabilization, whereas the reference compounds utilize fluoro-benzisoxazole groups, which may enhance π-π stacking interactions in receptor binding .

Pharmacological Activity

• Reference Compound 1 (CAS 108855-18-1): Benzisoxazole-piperidine derivatives are often associated with serotonin receptor modulation or antipsychotic activity due to their structural resemblance to risperidone analogs .
• Reference Compound 2: The tetrahydro-pyrido[1,2-a]pyrimidinone scaffold is linked to kinase inhibition (e.g., CDK or JAK families) in published studies.

Pharmacokinetic and Toxicity Profiles

• Solubility : The target compound’s cyclopropyl group may reduce aqueous solubility compared to the fluoro-benzisoxazole analogs, which benefit from polar heteroatoms .
• Metabolic Stability : Piperazine linkers are prone to oxidative metabolism, whereas piperidine-containing compounds (e.g., Reference Compound 1) often exhibit longer half-lives due to reduced CYP450 susceptibility.
• Toxicity : Benzisoxazole derivatives are associated with hepatotoxicity risks, whereas pyrido[3,4-d]pyrimidine scaffolds have fewer reported off-target effects in preclinical models.